Cas no 2227778-07-4 (methyl (3S)-3-(3,5-difluoro-2-hydroxyphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(3,5-difluoro-2-hydroxyphenyl)-3-hydroxypropanoate
• CAS No: 2227778-07-4
• MF: C₁₀H₁₀F₂O₄
• MW: 232.180810451508
• CID: 5998902
• PubChem ID: 165973208
• Update Time: 2025-05-19

methyl (3S)-3-(3,5-difluoro-2-hydroxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(3,5-difluoro-2-hydroxyphenyl)-3-hydroxypropanoate
• EN300-1798254
• 2227778-07-4

• Inchi： 1S/C10H10F2O4/c1-16-9(14)4-8(13)6-2-5(11)3-7(12)10(6)15/h2-3,8,13,15H,4H2,1H3/t8-/m0/s1
• InChI Key： KRJFOZGNLMMGOF-QMMMGPOBSA-N
• SMILES： FC1=CC(=CC(=C1O)[C@H](CC(=O)OC)O)F

Computed Properties

• Exact Mass: 232.05471512g/mol
• Monoisotopic Mass: 232.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl (3S)-3-(3,5-difluoro-2-hydroxyphenyl)-3-hydroxypropanoate

Introduction to Methyl (3S)-3-(3,5-difluoro-2-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227778-07-4)

Methyl (3S)-3-(3,5-difluoro-2-hydroxyphenyl)-3-hydroxypropanoate, identified by its CAS number 2227778-07-4, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable subject for further investigation and application in various scientific domains.

The molecular structure of methyl (3S)-3-(3,5-difluoro-2-hydroxyphenyl)-3-hydroxypropanoate is characterized by the presence of a chiral center at the C3 position, which contributes to its stereochemical diversity. This stereochemistry is crucial for its biological activity and potential therapeutic applications. The presence of both hydroxyl and fluoro substituents in the aromatic ring enhances its interaction with biological targets, making it an attractive candidate for drug development.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 3,5-difluoro-2-hydroxyphenyl moiety in this compound has been identified as a key pharmacophore that can interact with specific enzymes and receptors. This interaction has been the focus of numerous studies aimed at understanding its mechanism of action and potential therapeutic benefits.

One of the most compelling aspects of methyl (3S)-3-(3,5-difluoro-2-hydroxypropanoate) is its potential application in the treatment of neurological disorders. Research has shown that compounds with similar structural features can influence neurotransmitter systems, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The chiral center at the C3 position plays a critical role in determining the compound's efficacy and selectivity, making it an important area of study for medicinal chemists.

Additionally, the fluoro substituents in the aromatic ring contribute to the compound's metabolic stability and bioavailability. These properties are essential for ensuring that the compound remains active in vivo and can reach target sites effectively. The hydroxyl groups also enhance solubility, which is another critical factor for drug development.

The synthesis of methyl (3S)-3-(3,5-difluoro-2-hydroxyphenyl)-3-hydroxypropanoate has been a subject of considerable interest due to its complex structure. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These methodologies often involve multi-step reactions that require precise control over reaction conditions to ensure optimal outcomes.

In conclusion, methyl (3S)-3-(3,5-difluoro-2-hydroxyphenyl)-3-hydroxypropanoate represents a promising compound with significant potential in various fields of research and application. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.